Cas no 896058-65-4 (3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine)

• Product Name: 3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine
• CAS No: 896058-65-4
• MF: C₁₆H₁₄BrN₃S₂
• MW: 392.336459636688
• CID: 5513104
• Update Time: 2025-08-05

3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-[6-[(4-bromophenyl)methylsulfanyl]pyridazin-3-yl]-2,4-dimethyl-1,3-thiazole
• 3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine

• Inchi： 1S/C16H14BrN3S2/c1-10-16(22-11(2)18-10)14-7-8-15(20-19-14)21-9-12-3-5-13(17)6-4-12/h3-8H,9H2,1-2H3
• InChI Key： CPYRKOQOCSQLGI-UHFFFAOYSA-N
• SMILES： S1C(C2=NN=C(SCC3=CC=C(Br)C=C3)C=C2)=C(C)N=C1C

Additional information on 3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine

Comprehensive Overview of 3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine (CAS No. 896058-65-4)

3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine is a specialized organic compound with a unique molecular structure that combines a pyridazine core with thiazole and bromophenyl functional groups. This compound, identified by CAS No. 896058-65-4, has garnered significant interest in pharmaceutical and agrochemical research due to its potential biological activities. Researchers are particularly intrigued by its sulfanyl linkage and heterocyclic components, which are often associated with enhanced binding affinity and metabolic stability in drug discovery.

The compound's 2,4-dimethyl-1,3-thiazol-5-yl moiety is a critical feature, as thiazole derivatives are widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the 4-bromophenyl group introduces halogen bonding capabilities, which can improve interactions with biological targets. This dual functionality makes 3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine a promising candidate for structure-activity relationship (SAR) studies in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like this one has surged, driven by advancements in high-throughput screening and computational drug design. Searches for "pyridazine derivatives in drug discovery" and "thiazole-based bioactive molecules" have spiked, reflecting the scientific community's focus on novel scaffolds. This compound's methylsulfanyl bridge also aligns with trends in sulfur-containing pharmaceuticals, a hot topic due to their role in protease inhibition and kinase modulation.

From a synthetic perspective, CAS No. 896058-65-4 exemplifies modern cross-coupling strategies, where palladium-catalyzed reactions often assemble such complex architectures. Laboratories optimizing "green chemistry approaches for heterocycle synthesis" may find this compound's route relevant, especially given the growing emphasis on atom economy and catalyst recycling. Its bromine atom further offers a handle for additional derivatization, a feature frequently searched in "click chemistry applications" forums.

Analytical characterization of 3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis—techniques central to queries like "how to validate novel organic compounds." The compound's lipophilicity (predicted by its LogP) and hydrogen bonding capacity are also key parameters for researchers investigating "ADME properties of drug candidates."

Beyond pharmaceuticals, this compound's agrochemical potential is noteworthy. The thiazole-pyridazine hybrid structure resonates with searches for "next-generation crop protection agents," as similar motifs exhibit herbicidal and fungicidal activities. Its brominated aromatic system could contribute to UV stability—a property highly sought in "environmentally persistent agrochemicals" discussions.

In material science, the π-conjugated system of 3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine invites exploration for "organic electronic materials," particularly in OLED or photovoltaic applications. The compound's electron-withdrawing and -donating groups may enable fine-tuning of charge transport properties, a trending subtopic in "small molecule semiconductors" research.

Regulatory and safety profiles of CAS No. 896058-65-4 remain an active area of study, aligning with queries about "REACH compliance for novel chemicals." While not classified as hazardous under current guidelines, proper handling protocols for brominated compounds are advised, echoing laboratory searches for "best practices in handling aryl halides."

The commercial availability of 3-{(4-bromophenyl)methylsulfanyl}-6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazine through specialty chemical suppliers caters to the "where to buy research chemicals" niche. Its pricing often reflects the complexity of its multi-step synthesis, a concern for researchers comparing "cost-effective synthetic routes."

Future directions for this compound likely involve structure optimization studies, as suggested by rising interest in "fragment-based drug design." Patent databases show increasing claims around pyridazine-thiazole hybrids, indicating their IP potential—a facet frequently explored in "emerging chemical patent landscapes" analyses.